Cas no 923384-03-6 (1,3,7-trimethyl-8-{2-(4-methylphenyl)methoxyphenyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3,7-trimethyl-8-{2-(4-methylphenyl)methoxyphenyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923384-03-6
• MF: C₂₄H₂₃N₅O₃
• MW: 429.471124887466
• CID: 5442034
• Update Time: 2025-05-20

1,3,7-trimethyl-8-{2-(4-methylphenyl)methoxyphenyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4,7-trimethyl-6-[2-[(4-methylphenyl)methoxy]phenyl]purino[7,8-a]imidazole-1,3-dione
• 1,3,7-trimethyl-8-{2-(4-methylphenyl)methoxyphenyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C24H23N5O3/c1-15-9-11-17(12-10-15)14-32-19-8-6-5-7-18(19)29-16(2)13-28-20-21(25-23(28)29)26(3)24(31)27(4)22(20)30/h5-13H,14H2,1-4H3
• InChI Key： CDDQRHUHECDLCH-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C([H])=C1N1C(C([H])([H])[H])=C([H])N2C3C(N(C([H])([H])[H])C(N(C([H])([H])[H])C=3N=C21)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3,7-trimethyl-8-{2-(4-methylphenyl)methoxyphenyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 1,3,7-Trimethyl-8-{2-(4-Methylphenyl)Methoxyphenyl}-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 923384-03-6)

The compound 1,3,7-trimethyl-8-{2-(4-methylphenyl)methoxyphenyl}-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 923384-03-6) is a structurally complex molecule belonging to the imidazo[1,2-g]purine family. Its unique chemical architecture, featuring a trimethylated purine core and a methoxyphenyl substituent, has garnered significant interest in pharmaceutical and biochemical research. This article delves into its properties, potential applications, and relevance to contemporary scientific inquiries, addressing common questions such as "What are the biological activities of imidazo[1,2-g]purine derivatives?" and "How does structural modification impact drug efficacy?"

In recent years, the demand for small-molecule therapeutics targeting neurological disorders and metabolic diseases has surged. Researchers have explored CAS 923384-03-6 for its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with trends in precision medicine. Computational studies suggest its lipophilic nature may enhance blood-brain barrier permeability, a critical factor for CNS drug development—a topic frequently searched in AI-driven drug discovery platforms.

The methoxyphenyl moiety in 1,3,7-trimethyl-8-{2-(4-methylphenyl)methoxyphenyl}-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione contributes to its steric and electronic effects, influencing binding affinity to biomolecular targets. Such structural nuances are pivotal in addressing search queries like "How do substituents affect drug-receptor interactions?" Current literature highlights analogs of this compound exhibiting anti-inflammatory and neuroprotective properties, resonating with growing public interest in aging-related therapeutics.

From a synthetic chemistry perspective, the imidazo[1,2-g]purine scaffold of CAS 923384-03-6 offers versatility for structure-activity relationship (SAR) studies. Its crystallographic data (often queried in molecular modeling databases) reveals planar geometry conducive to π-stacking interactions, explaining its observed enzyme inhibition potential. These characteristics make it a candidate for fragment-based drug design, a trending approach in high-throughput screening workflows.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 923384-03-6 remains an active area of investigation. With increasing searches for "green chemistry in pharmaceutical synthesis," researchers emphasize optimizing its synthetic routes to reduce hazardous byproducts. Preliminary data indicates moderate aqueous solubility, prompting exploration of prodrug strategies—a solution frequently discussed in drug formulation forums.

In conclusion, 1,3,7-trimethyl-8-{2-(4-methylphenyl)methoxyphenyl}-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising scaffold bridging medicinal chemistry and biotechnology. Its study addresses key industry challenges like target selectivity and drug delivery optimization, while aligning with digital-era searches for "next-generation heterocyclic compounds." Continued research may unlock its potential in personalized healthcare solutions.